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Proper Disposal Procedures: 5-Ethoxyindole

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 5-Ethoxyindole

CAS No.: 10501-17-4

\ J

CAS Number: 10501-17-4 Formula: C10H11NO Physical State: Solid (typically off-white to beige
powder)[1][2]

Executive Safety Summary

Before handling waste, you must understand the hazard profile.[1] While specific toxicological
data for 5-Ethoxyindole is often limited compared to its analogue 5-Methoxyindole, it is
universally classified under the "Assumption of Hazard" principle in R&D environments.[1]

GHS Classification (Derived from Analogue Structure/SDS):

o Skin Irritation (Category 2): H315 - Causes skin irritation.[1]

o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][3]
e STOT-SE (Category 3): H335 - May cause respiratory irritation.[1][4]

Core Safety Directive: Treat all 5-Ethoxyindole waste as Hazardous Organic Waste destined
for high-temperature incineration. Do NOT dispose of down the drain or in municipal trash.

Waste Characterization & Segregation Matrix

Effective disposal begins with proper segregation at the point of generation.[1] Use this matrix
to categorize your waste stream.
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Detailed Disposal Protocols
Protocol A: Routine Laboratory Disposal (Small Scale)

For disposal of <100g quantities or residual solids from synthesis.[1]

 Dissolution (Preferred for Purity): If the solid is pure and you wish to minimize dust hazard,
dissolve the 5-Ethoxyindole in a minimal amount of a combustible solvent (e.g., Acetone or
Ethanol).[1]

o Transfer: Pour the solution into the Non-Halogenated Organic Waste container.
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e Rinsing: Triple-rinse the original vessel with the same solvent and add rinsate to the waste
container.

e Solid Debris: Place contaminated spatulas, weighing papers, or filter cakes into the Solid
Hazardous Waste bin.

Protocol B: Bulk Inventory Disposal

For disposal of expired or surplus bottles (>100g).

e Do Not Decant: Do not attempt to empty large bottles into a drum to avoid generating dust
clouds.

o Overpacking: Place the entire original container (with cap tightly sealed) into a larger
sealable bucket (e.g., 5-gallon HDPE pail).

» Void Filling: Fill the void space with an inert absorbent (Vermiculite) to prevent breakage
during transport.

o Manifesting: Mark the outer container clearly with the CAS number (10501-17-4) and
chemical name. Hand off to your facility's EHS hazardous waste contractor.

Spill Response Workflow

Critical Rule: If the spill creates a dust cloud outside a fume hood, evacuate the lab
immediately.
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Figure 1: Decision logic for responding to 5-Ethoxyindole spills. Note the emphasis on dust
suppression.

Regulatory Compliance & Storage

o EPA/RCRA Status: 5-Ethoxyindole is not explicitly listed on the EPA "P" (Acutely
Hazardous) or "U" (Toxic) lists.[1] However, it must be managed as a characteristic
hazardous waste due to its chemical nature (organic, combustible).[1]

o Storage Compatibility:
o Store With: Other indoles, stable organic solids.[1]

o Incompatible With: Strong oxidizing agents (e.g., Nitric Acid, Peroxides) and strong acids.
[1] Contact can cause exothermic decomposition.

o Conditions: Keep container tightly closed in a dry, well-ventilated place. Light sensitive
(store in amber glass or wrapped in foil).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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